![molecular formula C19H20N2O4 B268750 Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate](/img/structure/B268750.png)
Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate
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Overview
Description
Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate, also known as MIACB, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. MIACB belongs to the class of carbamate compounds and is synthesized using a specific method.
Mechanism of Action
Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate exerts its biological effects by inhibiting specific enzymes and proteins involved in various cellular processes. It has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation, and also inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and also exhibit anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified, and it has a high purity level. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research involving Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate. One potential direction is the synthesis of this compound derivatives with enhanced biological activity. Another direction is the use of this compound as a fluorescent probe for detecting specific biological molecules. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate involves the reaction of 4-aminobenzoyl chloride with isobutyryl chloride in the presence of a base, followed by the reaction of the resulting product with methyl benzoate. The final product is purified using chromatography techniques.
Scientific Research Applications
Methyl 3-{[4-(isobutyrylamino)anilino]carbonyl}benzoate has been extensively studied for its potential applications in various fields of scientific research. It has been used as a building block in the synthesis of various biologically active compounds, including anticancer agents, antitumor agents, and antimicrobial agents. This compound has also been studied for its potential use as a fluorescent probe for detecting specific biological molecules.
properties
Molecular Formula |
C19H20N2O4 |
---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
methyl 3-[[4-(2-methylpropanoylamino)phenyl]carbamoyl]benzoate |
InChI |
InChI=1S/C19H20N2O4/c1-12(2)17(22)20-15-7-9-16(10-8-15)21-18(23)13-5-4-6-14(11-13)19(24)25-3/h4-12H,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
QSEYUTUWHWJSJR-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)C(=O)OC |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)C(=O)OC |
Origin of Product |
United States |
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